Cas no 38820-68-7 (Cyanidin-3-O-sophoroside chloride)

• Product Name: Cyanidin-3-O-sophoroside chloride
• CAS No: 38820-68-7
• MF: C₂₇H₃₁O₁₆
• MW: 611.525449991226
• CID: 837641
• PubChem ID: 20055085
• Update Time: 2025-04-19

Cyanidin-3-O-sophoroside chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3-[(2-O-b-D-glucopyranosyl-a-D-glucopyranosyl) oxy]-5,7-dihydroxy-, chloride
• Cyanidin 3-O-sophoroside chloride
• 1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3-[(2-O-b-D-glucopyranosyl-a-D-glucopyranosyl)oxy]-5,7...
• 1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3-[(2-O-b-D-glucopyranosyl-a-D-glucopyranosyl)oxy]-5,7-dihydroxy-, chloride
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-chromeniumyl 2-O-β-D-gluc opyranosyl-β-D-glucopyranoside
• Cyanidin-3-O-sophoroside chloride
• CYANIDIN-3-O-SOPHOROSIDE CHLORIDE(SH)
• Cyanidin 3-sophoroside
• 2-(3,4-Dihydroxyphenyl)-3-[(2-O-beta-D-glucopyranosyl-alpha-D-glucopyranosyl)oxy]-5,7-dihydroxy-1-benzopyrylium chloride
• 38820-68-7
• Cyanidin-3-O-sophoroside
• Cyanidin 3-O-sophoroside
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:80438
• Q23048908
• (2S,3R,4S,5S,6R)-2-((2S,3R,4S,5S,6R)-2-(2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl)oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C27H30O16/c28-7-17-19(34)21(36)23(38)26(41-17)43-25-22(37)20(35)18(8-29)42-27(25)40-16-6-11-13(32)4-10(30)5-15(11)39-24(16)9-1-2-12(31)14(33)3-9/h1-6,17-23,25-29,34-38H,7-8H2,(H3-,30,31,32,33)/p+1/t17-,18-,19-,20-,21+,22+,23-,25-,26+,27-/m1/s1
• InChI Key： SXYMMDGPXYVCER-WGNLCONDSA-O
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC2=CC3C(=CC(=CC=3[O+]=C2C2C=CC(=C(C=2)O)O)O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 611.16120990g/mol
• Monoisotopic Mass: 611.16120990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260Ų
• XLogP3: -1.852

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides